Aerobic oxidative esterification of 5-hydroxymethylfurfural to dimethyl furan-2,5-dicarboxylate by using homogeneous and heterogeneous PdCoBi/C catalysts under atmospheric oxygen†
Green Chemistry Pub Date: 2018-06-06 DOI: 10.1039/C8GC01393D
Abstract
The conversion of platform molecule 5-hydroxymethylfurfural (HMF) into many value-added derivatives has attracted significant interest. FDCA and its esters are important derivatives of HMF, which can be used as polyester monomers and pharmaceutical intermediates. In this paper, oxidative esterification of 5-HMF has been carried out by using homogeneous and heterogeneous PdCoBi/C catalysts under atmospheric oxygen. The effect of reaction conditions on product distribution has been studied under both homogeneous and heterogeneous catalytic conditions. The highest yields of oxidative esterification products are obtained at 93% and 96% by using homogeneous and heterogeneous PdCoBi/C catalysts, respectively. The catalysts are characterized by X-ray photoelectron spectroscopy (XPS) and powder X-ray diffraction (XRD). The catalytic system has better compatibility according to the expansion of the substrate. A reaction mechanism is proposed, and recycle experiments are also conducted.
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Journal Nameļ¼Green Chemistry
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